Cas no 2694732-18-6 (tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate)

• Product Name: tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate
• CAS No: 2694732-18-6
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6197991
• PubChem ID: 165947954
• Update Time: 2025-08-04

tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate
• EN300-7057136
• 2694732-18-6

• Inchi： 1S/C18H28N2O2/c1-17(2,3)22-16(21)19-15-11-18(4,5)20(13-15)12-14-9-7-6-8-10-14/h6-10,15H,11-13H2,1-5H3,(H,19,21)
• InChI Key： LLAGFKQJBUJMAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(CC2C=CC=CC=2)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate

Introduction to Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate (CAS No. 2694732-18-6)

Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2694732-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group and a 1-benzyl-5,5-dimethylpyrrolidin-3-yl moiety, contribute to its unique chemical properties and potential applications in drug discovery and development.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its stability under a wide range of conditions makes it an ideal choice for facilitating selective transformations without unwanted side reactions. On the other hand, the 1-benzyl-5,5-dimethylpyrrolidin-3-yl fragment introduces a rigid bicyclic structure into the molecule, which can enhance its binding affinity and metabolic stability. This combination of structural elements suggests that Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate may serve as a valuable building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule modulators targeting complex biological pathways. The benzyl-pyrrolidine scaffold has emerged as a privileged structure in medicinal chemistry, particularly for its role in designing drugs that interact with G-protein coupled receptors (GPCRs) and other membrane-bound receptors. The incorporation of this motif into Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate enhances its potential as a pharmacophore, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzymes play crucial roles in numerous biological processes, and their inhibition is often a key strategy in developing therapeutic interventions. The carbamate functional group is known to be a versatile tool for designing enzyme inhibitors due to its ability to form hydrogen bonds and coordinate with metal ions. The specific arrangement of atoms in Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate may allow it to interact with target enzymes in a highly specific manner, thereby modulating their activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules with high accuracy. By leveraging these computational tools, scientists have been able to identify novel scaffolds and optimize existing ones for better pharmacological properties. The structural features of Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate, including the tert-butyl group and the 1-benzyl-5,5-dimethylpyrrolidin-3-yl moiety, make it an attractive candidate for further computational studies aimed at understanding its interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the tert-butyl carbamate group necessitates careful control over reaction conditions to ensure high yield and purity. Additionally, the installation of the 1-benzyl-5,5-dimethylpyrrolidin-3-yl fragment requires advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions. These synthetic challenges underscore the importance of skilled chemists in bringing such compounds from laboratory-scale preparations to viable candidates for preclinical testing.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate are likely to play an increasingly important role in drug development. Their unique structural features and potential biological activities make them valuable assets in the pharmaceutical chemist's toolkit. Furthermore, their amenability to structural modification allows for fine-tuning of their properties to meet specific pharmacological requirements.

In conclusion,Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-yl)carbamate (CAS No. 2694732-18-6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its combination of protective groups and privileged scaffolds positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of biological systems grows and new synthetic techniques emerge,Tert-butyl N-(1-benzyl-5,5-dimethylpyrrolidin-3-y l)carbamate is poised to contribute significantly to future advancements in drug discovery and development.